Cas no 2649081-85-4 (tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate)

• Product Name: tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate
• CAS No: 2649081-85-4
• MF: C₁₅H₁₉FN₂O₃
• MW: 294.321367502213
• CID: 6437975
• PubChem ID: 165622997
• Update Time: 2025-06-07

tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate
• EN300-1890837
• tert-butyl N-[4-fluoro-2-(2-isocyanatopropan-2-yl)phenyl]carbamate
• 2649081-85-4

• Inchi： 1S/C15H19FN2O3/c1-14(2,3)21-13(20)18-12-7-6-10(16)8-11(12)15(4,5)17-9-19/h6-8H,1-5H3,(H,18,20)
• InChI Key： UBBMYKBOQBHPGC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)(C)N=C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 294.13797063g/mol
• Monoisotopic Mass: 294.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate

Introduction to Tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate (CAS No. 2649081-85-4)

Tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate, with the CAS number 2649081-85-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates and features a unique structural configuration that makes it particularly interesting for various applications, especially in the synthesis of bioactive molecules.

The molecular structure of Tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate consists of a phenyl ring substituted with a fluoro group at the 4-position and an isocyanato group at the 2-position, linked to a tert-butyl carbamate moiety. This arrangement imparts distinct chemical properties that are leveraged in multiple research areas, including drug discovery and material science.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of the fluoro group in Tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate contributes to its potential as a building block for the development of novel pharmaceutical agents. Specifically, fluorine atoms can modulate the electronic properties of molecules, leading to more effective interactions with enzymes and receptors.

The isocyanato group in the compound's structure is another key feature that opens up diverse synthetic possibilities. Isocyanates are known for their reactivity in forming urethane linkages, which are prevalent in many biologically active molecules. This reactivity makes Tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate a valuable intermediate in the synthesis of complex organic compounds, particularly those aimed at modulating biological pathways.

Recent studies have highlighted the importance of carbamates in medicinal chemistry due to their versatility and biocompatibility. The tert-butyl carbamate moiety in this compound provides stability while allowing for further functionalization, making it an attractive candidate for use in drug development pipelines. Researchers have explored its potential in creating derivatives with improved pharmacokinetic profiles and target specificity.

The combination of these structural elements—fluoro substitution, isocyanato functionality, and carbamate stability—makes Tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate a multifaceted compound with broad applications. In particular, its role as a precursor in the synthesis of fluorinated urethanes has been investigated for applications ranging from agrochemicals to pharmaceuticals.

One of the most promising areas of research involving this compound is its potential use in designing small-molecule inhibitors for therapeutic targets. The fluoro group's ability to influence molecular interactions has been exploited to enhance binding affinities, while the isocyanato group provides a handle for further chemical modifications. These attributes have led to its incorporation into various high-throughput screening campaigns aimed at identifying novel drug candidates.

The synthesis of Tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms often necessitates specialized methodologies to ensure high yields and purity. Despite these challenges, advances in synthetic chemistry have made it increasingly feasible to produce such complex molecules on a scalable basis.

In conclusion, Tert-butyl N-4-fluoro-2-(2-isocyanatopropan-2-yl)phenylcarbamate (CAS No. 2649081-85-4) represents a significant advancement in the realm of specialized chemicals. Its unique structural features and reactivity make it a valuable tool for researchers working on cutting-edge applications in pharmaceuticals and beyond. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play an increasingly important role in the development of next-generation bioactive molecules.